Cas no 17071-29-3 (ethyl 3-oxo-5-phenylpentanoate)

ethyl 3-oxo-5-phenylpentanoate Properties

Names and Identifiers

• Benzenepentanoic acid, b-oxo-, ethyl ester
• 3-Oxo-5-Phenyl-Pentanoic Acid Ethyl Ester
• ethyl 3-oxo-5-phenylpentanoate
• 3-oxo-5-phenylpentanoic acid ethyl ester
• 3-oxo-5-phenyl-valeric acid ethyl ester
• AC1L1UNR
• AC1Q64ZG
• Ethyl 2-acetyldihydrocinnamate
• ethyl 2-benzyl-acetoacetate
• ethyl 3-oxo-5-phenylvalerate
• ethyl-5-phenyl-3-oxopentanoate
• FEMA No. 2416
• SureCN717900
• UNII-7K3AI5O6H2
• UPCMLD00WJAB62
• Benzenepentanoic acid, β-oxo-, ethyl ester
• +Expand

• MDL： MFCD00041348
• InChIKey： PRDJGEFZGPKCSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O3/c1-2-16-13(15)10-12(14)9-8-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• SMILES： CCOC(=O)CC(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 220.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Heavy Atom Count: 16

Experimental Properties

• LogP: 2.14150
• PSA: 43.37